Cas no 1104284-38-9 ({1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine)

{1-[1-(Propan-2-yl)-1H-pyrazol-4-yl]cyclohexyl}methanamine is a cyclohexyl-based amine derivative featuring a substituted pyrazole moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which allows for potential applications as a building block in drug discovery. The presence of the cyclohexyl and isopropyl groups enhances its lipophilicity, potentially improving membrane permeability in biological systems. The primary amine functionality offers a reactive site for further derivatization, enabling the synthesis of more complex molecules. Its well-defined structure and stability under standard conditions make it suitable for exploratory studies in targeting central nervous system (CNS) disorders or other therapeutic areas requiring rigid, lipophilic scaffolds.
{1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine structure
1104284-38-9 structure
Product Name:{1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine
CAS No:1104284-38-9
MF:C13H23N3
MW:221.341822862625
CID:5904901
PubChem ID:165971281
Update Time:2025-10-31

{1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine
    • 1104284-38-9
    • {1-[1-(propan-2-yl)-1H-pyrazol-4-yl]cyclohexyl}methanamine
    • EN300-1796233
    • Inchi: 1S/C13H23N3/c1-11(2)16-9-12(8-15-16)13(10-14)6-4-3-5-7-13/h8-9,11H,3-7,10,14H2,1-2H3
    • InChI Key: PYOIZDPGSNRMII-UHFFFAOYSA-N
    • SMILES: N1(C(C)C)C=C(C=N1)C1(CN)CCCCC1

Computed Properties

  • Exact Mass: 221.189197746g/mol
  • Monoisotopic Mass: 221.189197746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.8Ų

{1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1796233-1g
{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]cyclohexyl}methanamine
1104284-38-9
1g
$1214.0 2023-09-19
Enamine
EN300-1796233-5g
{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]cyclohexyl}methanamine
1104284-38-9
5g
$3520.0 2023-09-19
Enamine
EN300-1796233-10g
{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]cyclohexyl}methanamine
1104284-38-9
10g
$5221.0 2023-09-19
Enamine
EN300-1796233-0.05g
{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]cyclohexyl}methanamine
1104284-38-9
0.05g
$1020.0 2023-09-19
Enamine
EN300-1796233-0.1g
{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]cyclohexyl}methanamine
1104284-38-9
0.1g
$1068.0 2023-09-19
Enamine
EN300-1796233-0.25g
{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]cyclohexyl}methanamine
1104284-38-9
0.25g
$1117.0 2023-09-19
Enamine
EN300-1796233-0.5g
{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]cyclohexyl}methanamine
1104284-38-9
0.5g
$1165.0 2023-09-19
Enamine
EN300-1796233-1.0g
{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]cyclohexyl}methanamine
1104284-38-9
1g
$1214.0 2023-05-23
Enamine
EN300-1796233-2.5g
{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]cyclohexyl}methanamine
1104284-38-9
2.5g
$2379.0 2023-09-19
Enamine
EN300-1796233-5.0g
{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]cyclohexyl}methanamine
1104284-38-9
5g
$3520.0 2023-05-23

{1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine Related Literature

Additional information on {1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine

Recent Advances in the Study of 1104284-38-9 and {1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine

The chemical compound 1104284-38-9, along with its derivative {1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential therapeutic applications, particularly in the context of neurological disorders and metabolic diseases. This research brief aims to summarize the latest findings related to these compounds, highlighting their mechanisms of action, pharmacological properties, and potential clinical applications.

Recent studies have elucidated the molecular structure and binding affinity of 1104284-38-9, revealing its potential as a modulator of specific neurotransmitter receptors. The compound's unique chemical framework allows it to interact with key proteins involved in synaptic plasticity, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Concurrently, {1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine has been identified as a potent agonist for certain G-protein-coupled receptors (GPCRs), which play a critical role in metabolic regulation.

In vitro and in vivo experiments have demonstrated the efficacy of these compounds in modulating target pathways. For instance, preclinical trials involving animal models have shown that 1104284-38-9 can significantly reduce amyloid-beta plaque formation, a hallmark of Alzheimer's disease. Similarly, {1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine has been shown to enhance insulin sensitivity in diabetic models, suggesting its potential utility in managing type 2 diabetes. These findings are supported by robust pharmacokinetic data, indicating favorable absorption, distribution, metabolism, and excretion (ADME) profiles for both compounds.

Despite these promising results, challenges remain in the development of these compounds for clinical use. Issues such as bioavailability, potential off-target effects, and long-term safety profiles need to be addressed through further research. Current efforts are focused on optimizing the chemical synthesis of these compounds to improve their therapeutic index and reduce production costs. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into viable drug candidates.

In conclusion, the study of 1104284-38-9 and {1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine represents a cutting-edge area of research in chemical biology and drug development. Their unique pharmacological properties and therapeutic potential make them valuable candidates for addressing unmet medical needs. Future research should prioritize comprehensive clinical trials to validate their efficacy and safety in human subjects, paving the way for their eventual approval and commercialization.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd